Cas no 2098117-28-1 (N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine)

• Product Name: N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine
• CAS No: 2098117-28-1
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 6339471
• PubChem ID: 121204893
• Update Time: 2025-10-28

N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine
• AKOS026713314
• 2098117-28-1
• F1912-0192

• Inchi： 1S/C9H17N5/c1-7-6-8(11-5-4-10)13-9(12-7)14(2)3/h6H,4-5,10H2,1-3H3,(H,11,12,13)
• InChI Key： KRKJBHKZZMNWSN-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)N=C(N=1)N(C)C)CCN

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.1Ų

Additional information on N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine

N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine: A Comprehensive Overview

N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine, also known by its CAS registry number 2098117-28-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug discovery and materials science. The structure of this compound is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The pyrimidine ring system in N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The substituents on this ring include a trimethylamino group at position 6 and an N4-substituted aminoethyl group. These substituents play a crucial role in determining the compound's reactivity, solubility, and interaction with biological systems. Recent studies have highlighted the importance of such substituted pyrimidines in modulating enzyme activity and receptor binding, making them promising candidates for therapeutic interventions.

One of the key areas of research involving CAS No 2098117-28-1 is its potential as a building block for more complex molecules. Pyrimidine derivatives are often used as scaffolds in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various functional groups. The presence of the aminoethyl group in this compound provides additional sites for functionalization, enabling the creation of libraries of compounds for high-throughput screening in drug discovery.

Recent advancements in synthetic methodology have also expanded the accessibility of N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine. Traditional synthesis routes often involved multi-step processes with low yields, but modern techniques leveraging microwave-assisted synthesis and catalytic systems have improved both efficiency and scalability. These improvements are critical for transitioning from laboratory-scale synthesis to industrial production, particularly for compounds intended for pharmaceutical applications.

In terms of biological activity, CAS No 2098117-28-1 has shown promise in several assays targeting enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests potential applications in the development of anti-inflammatory agents or analgesics. Furthermore, preliminary data indicate that this compound may also exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The structural versatility of N4-(2-aminoethyl)-N2,N2,6-trimethylpyrimidine-2,4-diamine extends beyond its direct use as a therapeutic agent. It has also been explored as a component in advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen-rich nature of the molecule facilitates strong metal-ligand interactions, making it suitable for constructing porous materials with applications in gas storage and catalysis.

In conclusion, CAS No 2098117-28-1, or N4-(2-aminoethyl)-N2,N